4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol
Overview
Description
4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol (4-MBSH) is a synthetic organic compound that has been used in numerous scientific research applications. It is a versatile compound that can be used to synthesize various compounds, as well as to study various biochemical and physiological effects.
Scientific Research Applications
4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol has been used in numerous scientific research applications, including drug delivery, biocatalysis, and enzyme inhibition. It has been used to study the effects of certain drugs on the body and to develop new drugs. It has also been used to study the biochemical and physiological effects of certain compounds on the body, as well as to study the mechanism of action of certain drugs.
Mechanism of Action
The mechanism of action of 4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol is not fully understood. It is believed that this compound acts by inhibiting the activity of certain enzymes, which in turn affects the biochemical and physiological processes in the body. It is also thought that this compound may act as an antioxidant, which may help to protect cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can affect the metabolism of certain drugs. It has also been shown to affect the absorption, distribution, and excretion of certain drugs. Additionally, this compound has been shown to affect the activity of certain receptors, which can affect the activity of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and is relatively stable in aqueous solutions. Additionally, it can be used to study the effects of certain drugs on the body, as well as to study the biochemical and physiological effects of certain compounds. However, there are a number of limitations to the use of this compound in laboratory experiments. It can be toxic in high concentrations, and can be difficult to synthesize in large quantities. Additionally, it is not always possible to accurately measure the effects of this compound in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving 4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol. These include further research into its mechanism of action, its effects on the absorption, distribution, and excretion of drugs, and its potential as an antioxidant. Additionally, further research could be conducted into its effects on the activity of certain receptors, and its potential to be used in the development of new drugs. Finally, further research could be conducted into its potential to be used as a drug delivery system, and its potential as a biocatalyst.
Synthesis Methods
4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol is synthesized from 4-methylbenzene-1-sulfonic acid and 5-bromo-2-hydrazinylphenol. The reaction is catalyzed by aqueous sodium hydroxide and is carried out at a temperature of 80-100°C. The reaction is completed within 1-2 hours and yields a product with a purity of greater than 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol involves the sulfonation of 4-methylbenzene followed by the bromination of 2-hydroxy-5-nitrophenylhydrazine and subsequent reduction of the nitro group to an amino group.", "Starting Materials": [ "4-methylbenzene", "sulfuric acid", "2-hydroxy-5-nitrophenylhydrazine", "sodium nitrite", "hydrochloric acid", "sodium sulfite", "sodium hydroxide", "bromine" ], "Reaction": [ "Sulfonation of 4-methylbenzene using sulfuric acid to form 4-methylbenzene-1-sulfonic acid", "Preparation of 2-hydroxy-5-nitrophenylhydrazine by reacting 2-hydroxy-5-nitrophenol with hydrazine hydrate", "Bromination of 2-hydroxy-5-nitrophenylhydrazine using bromine in the presence of hydrochloric acid to form 5-bromo-2-hydroxyphenylhydrazine", "Reduction of the nitro group in 5-bromo-2-hydroxyphenylhydrazine using sodium nitrite and sodium sulfite in the presence of sodium hydroxide to form 5-bromo-2-hydrazinylphenol", "Reaction of 4-methylbenzene-1-sulfonic acid with 5-bromo-2-hydrazinylphenol to form 4-methylbenzene-1-sulfonic acid, 5-bromo-2-hydrazinylphenol" ] } | |
CAS RN |
1546860-51-8 |
Molecular Formula |
C13H15BrN2O4S |
Molecular Weight |
375.2 |
Purity |
95 |
Origin of Product |
United States |
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